Cas no 1805320-29-9 (3,4-Diamino-2-(difluoromethyl)-5-iodopyridine)

3,4-Diamino-2-(difluoromethyl)-5-iodopyridine structure
1805320-29-9 structure
Product Name:3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
CAS No:1805320-29-9
MF:C6H6F2IN3
MW:285.033219814301
CID:4811583
Update Time:2023-08-19

3,4-Diamino-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
    • Inchi: 1S/C6H6F2IN3/c7-6(8)5-4(11)3(10)2(9)1-12-5/h1,6H,11H2,(H2,10,12)
    • InChI Key: KRILXCIIXNFDAL-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(F)F)C(=C1N)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.9

3,4-Diamino-2-(difluoromethyl)-5-iodopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029073297-250mg
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
1805320-29-9 97%
250mg
$499.20 2022-04-01
Alichem
A029073297-500mg
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
1805320-29-9 97%
500mg
$798.70 2022-04-01
Alichem
A029073297-1g
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
1805320-29-9 97%
1g
$1,534.70 2022-04-01
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